Cas no 31750-45-5 (Ethanamine,2-[4-(1,2-diphenyl-1-propenyl)phenoxy]-N,N-dimethyl-, (E)- (9CI))

• Product Name: Ethanamine,2-[4-(1,2-diphenyl-1-propenyl)phenoxy]-N,N-dimethyl-, (E)- (9CI)
• CAS No: 31750-45-5
• MF: C₂₅H₂₇NO
• MW: 357.487986803055
• CID: 315008
• PubChem ID: 3036721
• Update Time: 2025-04-19

Ethanamine,2-[4-(1,2-diphenyl-1-propenyl)phenoxy]-N,N-dimethyl-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-[4-(1,2-diphenyl-1-propenyl)phenoxy]-N,N-dimethyl-, (E)- (9CI)
• 2-[4-[(E)-1,2-diphenylprop-1-enyl]phenoxy]-N,N-dimethylethanamine
• (E)-2-(4-(1,2-Diphenyl-1-propenyl)phenoxy)-N,N-dimethylethanamine
• Ethanamine, 2-(4-(1,2-diphenyl-1-propenyl)phenoxy)-N,N-dimethyl-, (E)-
• (E)-desethyl methyl tamoxifen
• UNII-QSK121C25P
• SCHEMBL17164708
• 31750-45-5
• 2-(4-((E)-1,2-DIPHENYLPROP-1-ENYL)PHENOXY)-N,N-DIMETHYLETHANAMIN
• Q27287477
• Desethyl methyl tamoxifen, (E)-
• QSK121C25P
• Tamoxifen Citrate Imp. D (EP) E-Isomer; Tamoxifen Imp. D (EP) E-Isomer; 2-[4-[(E)-1,2-Diphenylprop-1-enyl]phenoxy]-N,N-dimethylethanamine; Tamoxifen Citrate Impurity D as E-Isomer; Tamoxifen Impurity D as E-Isomer

• Inchi： 1S/C25H27NO/c1-20(21-10-6-4-7-11-21)25(22-12-8-5-9-13-22)23-14-16-24(17-15-23)27-19-18-26(2)3/h4-17H,18-19H2,1-3H3/b25-20+
• InChI Key： YBZBQYHSLRTDHL-LKUDQCMESA-N
• SMILES： O(CCN(C)C)C1C=CC(=CC=1)/C(/C1C=CC=CC=1)=C(\C)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 357.20941
• Monoisotopic Mass: 357.209264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• XLogP3: 6.7

Experimental Properties

• Density: 1.052±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 84-86 ºC (ligroine )
• Boiling Point: 469.9°Cat760mmHg
• Flash Point: 136.7°C
• Refractive Index: 1.587
• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• PSA: 12.47